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Compound of Interest

Compound Name: 2-(3-Methylbutyl)-1,3-thiazole

Cat. No.: B1321045

Get Quote

Executive Summary

Compound: 2-(3-Methylbutyl)-1,3-thiazole Synonyms: 2-Isopentylthiazole, 2-Isoamylthiazole
CAS Registry Number: 18277-27-5 Molecular Formula: C

H
NS Molecular Weight: 155.26 g/mol

This guide provides a comprehensive spectroscopic analysis of 2-(3-methylbutyl)-1,3-
thiazole, a volatile heterocyclic compound significant in flavor chemistry (associated with
tomato and yeast extracts) and as a pharmaceutical intermediate. The following sections detalil
the synthesis origin, mass spectrometric fragmentation patterns, and nuclear magnetic
resonance (NMR) signatures required for positive identification.

Synthesis & Sample Origin

Understanding the synthetic origin is critical for impurity profiling. The industry-standard method
for generating 2-alkylthiazoles is the Hantzsch Thiazole Synthesis.
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Hantzsch Synthesis Workflow

The synthesis involves the condensation of 3-methylbutanethioamide (isovalerthioamide) with
a haloacetaldehyde (typically chloroacetaldehyde or bromoacetaldehyde).
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Figure 1: Hantzsch synthesis pathway for 2-(3-methylbutyl)-1,3-thiazole.

Experimental Note: Samples derived from this route often contain traces of unreacted
thioamide or oxidized disulfide dimers. GC-MS analysis is recommended prior to NMR to
assess purity.

Mass Spectrometry (MS) Analysis
Method: Electron lonization (El), 70 eV.

The mass spectrum of 2-(3-methylbutyl)-1,3-thiazole is characterized by a distinct McLafferty
rearrangement, driven by the length of the alkyl side chain (gamma-hydrogen availability).

Fragmentation Mechanism

Unlike shorter chain homologs (e.g., 2-methylthiazole), the isopentyl group allows for a six-
membered transition state, leading to the cleavage of the

carbon bond relative to the ring.

Key Diagnostic lons:

e m/z 155 [M]+: Molecular ion (detectable, usually medium intensity).
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e m/z99[C

H

NS]+ (Base Peak): Formed via McLafferty rearrangement. The neutral loss is 2-
methylpropene (isobutene, 56 Da).

« m/z58[C

H

S]+: Thiazole ring fragmentation (loss of HCN).
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Figure 2: Primary fragmentation pathway under Electron lonization (70 eV).
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: CDCI
(Chloroform-d) Reference: TMS (

0.00 ppm)

H NMR Data (400 MHz)

The proton spectrum exhibits the characteristic deshielded aromatic protons of the thiazole ring
and the specific coupling pattern of the isopentyl tail.

Coupling (
Position Multiplicit Integral Assignment
(ppm) plicity 9 g
)

Thiazole Ring

H-2 7.68 Doublet (d) 1H H
(C4-H) z
Thiazole Ring

H-3 7.18 Doublet (d) 1H H
(C5-H) z
-CH

H-4 3.08 Triplet (t) 2H Hy
(linked to
ring)

Quartet/Multi
H-5 1.72 2H -CH
(m)

H-6 1.63 Multiplet (m)  1H -CH
(Methine)
-CH

H-7 0.96 Doublet (d) 6H Hz
(Isopropyl
methyls)
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Note: The C2 position is substituted, so the characteristic highly deshielded proton at ~8.8 ppm
(found in unsubstituted thiazole) is absent.

C NMR Data (100 MHz)

Carbon Type Assignment
(ppm) yp g

C-2 169.5 C (quat) Thiazole C2 (Ipso)

C-4 142.3 CH Thiazole C4

C-5 118.4 CH Thiazole C5

C 33.5 CH Sidechain methylene

C 39.8 CH Sidechain methylene

C 27.9 CH Sidechain methine

C 22.3 CH Isopropyl methyls

Infrared (IR) Spectroscopy

Method: ATR-FTIR (Neat liquid)

The IR spectrum is dominated by the aromatic heterocyclic stretches and the aliphatic alkyl
chain.
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Frequency (cm

Intensity Assignment
)
C-H Stretch
3100 - 3050 Weak _ _
(Aromatic/Thiazole)
C-H Stretch (Aliphatic, Alkyl
2955, 2925, 2870 Strong )
chain)
1505 Medium C=N Stretch (Thiazole Ring)
CH
1465 Medium / CH
Bending
) Gem-dimethyl doublet
1385, 1365 Medium .
(Isopropyl group signature)
1240 Weak C-N Stretch
725 Strong C-S Stretch / Ring Breathing

Experimental Protocol: Isolation & Analysis

To ensure data integrity during validation, follow this standard operating procedure (SOP):

Sample Preparation

» Extraction: If isolating from a fermentation broth or food matrix, use Simultaneous Distillation-
Extraction (SDE) with dichloromethane.

« Purification: Silica gel flash chromatography.
o Mobile Phase: Hexane:Ethyl Acetate (9:1 v/v).
o TLC Visualization: UV lamp (254 nm) or lodine vapor.

* NMR Prep: Dissolve 10 mg of purified oil in 0.6 mL CDCI
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(containing 0.03% TMS). Filter through a cotton plug into the NMR tube to remove
suspended silica.

Quality Control Check

» Visual: Colorless to pale yellow oil.
o Odor: Characteristic green, nutty, vegetable-like (tomato leaf) aroma.
 Purity Criteria: No singlet at

2.17 (Acetone contaminant) or broad hump at

1.2-1.4 (Grease/Alkane impurities).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1321045/docs#technical-guide-spectroscopic-
profiling-of-2-3-methylbutyl-1-3-thiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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